Cas no 1177301-96-0 (5-(Aminomethyl)-3-(3-chlorophenyl)-1,3-oxazolidin-2-one hydrochloride)

• Product Name: 5-(Aminomethyl)-3-(3-chlorophenyl)-1,3-oxazolidin-2-one hydrochloride
• CAS No: 1177301-96-0
• MF: C₁₀H₁₂Cl₂N₂O₂
• MW: 263.120480537415
• MDL: MFCD09743253
• CID: 4561632
• PubChem ID: 71779051
• Update Time: 2025-06-12

5-(Aminomethyl)-3-(3-chlorophenyl)-1,3-oxazolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(3-chlorophenyl)-1,3-oxazolidin-2-one hydrochloride

• MDL： MFCD09743253
• Inchi： 1S/C10H11ClN2O2.ClH/c11-7-2-1-3-8(4-7)13-6-9(5-12)15-10(13)14;/h1-4,9H,5-6,12H2;1H
• InChI Key： ICNVIEIJYQFQHM-UHFFFAOYSA-N
• SMILES： C1(=O)OC(CN)CN1C1C=CC=C(Cl)C=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(Aminomethyl)-3-(3-chlorophenyl)-1,3-oxazolidin-2-one hydrochloride

Introduction to 5-(Aminomethyl)-3-(3-chlorophenyl)-1,3-oxazolidin-2-one hydrochloride (CAS No. 1177301-96-0)

5-(Aminomethyl)-3-(3-chlorophenyl)-1,3-oxazolidin-2-one hydrochloride, identified by its CAS number 1177301-96-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazolidinone class, a heterocyclic structure known for its versatile applications in drug development. The presence of both amine and chlorophenyl substituents in its molecular framework endows it with unique chemical properties that make it a promising candidate for various biochemical and pharmacological studies.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation in pharmaceutical applications. The oxazolidinone ring itself is a crucial pharmacophore, contributing to the compound's ability to interact with biological targets. This structural motif has been extensively studied for its role in modulating enzyme activity and binding to specific protein receptors, which are key mechanisms in drug action.

In recent years, there has been a surge in research focused on developing novel oxazolidinone derivatives due to their potential as antimicrobial, anti-inflammatory, and anticancer agents. The aminomethyl group in 5-(Aminomethyl)-3-(3-chlorophenyl)-1,3-oxazolidin-2-one hydrochloride provides a reactive site for further chemical modifications, allowing researchers to fine-tune its biological activity. This flexibility has led to the exploration of various derivatives that exhibit enhanced efficacy and reduced side effects compared to their parent compounds.

One of the most compelling aspects of this compound is its role in the development of next-generation antibiotics. The rise of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. Oxazolidinones have shown promise in this area due to their ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. The 3-chlorophenyl substituent in 5-(Aminomethyl)-3-(3-chlorophenyl)-1,3-oxazolidin-2-one hydrochloride contributes to its antimicrobial properties by interfering with bacterial enzymes involved in cell wall biosynthesis.

Recent studies have highlighted the compound's potential as an inhibitor of bacterial protein synthesis. By binding to the bacterial ribosome, it can prevent the elongation step of protein translation, effectively halting bacterial growth. This mechanism is particularly attractive because it targets a process that is fundamentally different from those targeted by traditional antibiotics, thereby reducing the likelihood of resistance development.

The pharmaceutical industry has also been exploring the use of this compound in combination therapies. By pairing it with other drugs that target different bacterial mechanisms, researchers aim to create synergistic effects that enhance overall efficacy while minimizing the risk of resistance. Preliminary clinical trials have shown encouraging results, suggesting that 5-(Aminomethyl)-3-(3-chlorophenyl)-1,3-oxazolidin-2-one hydrochloride could be a valuable addition to existing antibiotic regimens.

Beyond its antimicrobial applications, this compound has shown promise in other therapeutic areas. Its ability to modulate enzyme activity has led to investigations into its potential as an anti-inflammatory agent. Inflammatory processes are central to many chronic diseases, including arthritis and autoimmune disorders. By inhibiting key inflammatory enzymes such as COX and LOX, 5-(Aminomethyl)-3-(3-chlorophenyl)-1,3-oxazolidin-2-one hydrochloride could offer a new treatment option for these conditions.

Additionally, recent research has suggested that oxazolidinones may have anticancer properties. The ability of these compounds to interfere with essential cellular processes such as DNA replication and cell division makes them attractive candidates for cancer therapy. Studies have shown that derivatives of oxazolidinones can induce apoptosis in cancer cells while sparing healthy cells, making them a promising area for further investigation.

The synthetic pathways for producing 5-(Aminomethyl)-3-(3-chlorophenyl)-1,3-oxazolidin-2-one hydrochloride have also seen significant advancements. Modern synthetic methods allow for more efficient and scalable production processes, reducing costs and improving availability for research and clinical use. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical products.

In conclusion, 5-(Aminomethyl)-3-(3-chlorophenyl)-1,3-oxazolidin-2-one hydrochloride (CAS No. 1177301-96-0) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features make it a valuable tool for studying antimicrobial resistance mechanisms and developing new therapeutic strategies against infectious diseases and chronic conditions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicine.